Cas no 149367-82-8 (5-(Dimethylamino)-1,3-dihydrobenzimidazole-2-thione)

5-(Dimethylamino)-1,3-dihydrobenzimidazole-2-thione structure
149367-82-8 structure
Product Name:5-(Dimethylamino)-1,3-dihydrobenzimidazole-2-thione
CAS No:149367-82-8
MF:C9H11N3S
MW:193.268739938736
CID:100251
Update Time:2023-08-02

5-(Dimethylamino)-1,3-dihydrobenzimidazole-2-thione Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazole-2-thione,5-(dimethylamino)-1,3-dihydro-
    • 2H-Benzimidazole-2-thione,5-(dimethylamino)-1,3-dihydro-(9CI)
    • 5-(dimethylamino)-1,3-dihydrobenzimidazole-2-thione
    • 5-(Dimethylamino)-1,3-dihydrobenzimidazole-2-thione
    • Inchi: 1S/C9H11N3S/c1-12(2)6-3-4-7-8(5-6)11-9(13)10-7/h3-5H,1-2H3,(H2,10,11,13)
    • InChI Key: FYYXHXCCYXEHNR-UHFFFAOYSA-N
    • SMILES: S=C1NC2C=CC(=CC=2N1)N(C)C

Computed Properties

  • Exact Mass: 193.067
  • Monoisotopic Mass: 193.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 59.4

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Boiling Point: 336.7±44.0 °C(Predicted)
  • pka: 10.47±0.30(Predicted)

5-(Dimethylamino)-1,3-dihydrobenzimidazole-2-thione Related Literature

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD